Cas no 2639405-71-1 (2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-aza-5-silaspiro4.4nonane-3-carboxylic acid)

• Product Name: 2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-aza-5-silaspiro4.4nonane-3-carboxylic acid
• CAS No: 2639405-71-1
• MF: C₂₃H₂₅NO₄Si
• MW: 407.534407377243
• CID: 5640847
• PubChem ID: 165898455
• Update Time: 2025-05-23

2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-aza-5-silaspiro4.4nonane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2639405-71-1
• EN300-28228911
• 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-aza-5-silaspiro[4.4]nonane-3-carboxylic acid
• 2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-aza-5-silaspiro4.4nonane-3-carboxylic acid

• Inchi： 1S/C23H25NO4Si/c25-22(26)21-14-29(11-5-6-12-29)15-24(21)23(27)28-13-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-4,7-10,20-21H,5-6,11-15H2,(H,25,26)
• InChI Key： LZJDWINMJSICNB-UHFFFAOYSA-N
• SMILES： [Si]12(CN(C(=O)OCC3C4C=CC=CC=4C4=CC=CC=C34)C(C(=O)O)C1)CCCC2

Computed Properties

• Exact Mass: 407.15528481g/mol
• Monoisotopic Mass: 407.15528481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-aza-5-silaspiro4.4nonane-3-carboxylic acid

Comprehensive Overview of 2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-aza-5-silaspiro4.4nonane-3-carboxylic acid (CAS No. 2639405-71-1)

2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-aza-5-silaspiro4.4nonane-3-carboxylic acid (CAS No. 2639405-71-1) is a specialized spirocyclic compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound features a unique spiro[4.4]nonane backbone integrated with a silicon-containing heterocycle, making it a valuable building block for drug discovery and material science. The presence of the Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protecting group enhances its utility in peptide synthesis, particularly in solid-phase peptide synthesis (SPPS), where protecting groups play a critical role in controlling reactivity.

The structural complexity of 2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-aza-5-silaspiro4.4nonane-3-carboxylic acid offers intriguing possibilities for molecular design. Researchers are particularly interested in its potential applications in bioactive molecule development, owing to the spirocyclic scaffold's ability to mimic natural product frameworks. The incorporation of silicon into the structure is another area of interest, as organosilicon compounds are known for their enhanced stability and unique pharmacokinetic properties. This makes the compound a candidate for exploring new therapeutic agents with improved metabolic profiles.

In the context of green chemistry, 2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-aza-5-silaspiro4.4nonane-3-carboxylic acid aligns with the growing demand for sustainable synthetic methodologies. The compound's spirocyclic architecture can reduce the number of synthetic steps required to achieve complex molecular targets, thereby minimizing waste and energy consumption. This resonates with current trends in pharmaceutical manufacturing, where efficiency and environmental impact are key considerations. Additionally, the Fmoc group facilitates mild deprotection conditions, which are compatible with environmentally friendly protocols.

From a computational chemistry perspective, the silicon-containing spirocycle in 2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-aza-5-silaspiro4.4nonane-3-carboxylic acid presents an interesting subject for molecular modeling studies. The electronic effects of silicon can influence the compound's conformational dynamics and intermolecular interactions, which are critical for drug-receptor binding. Such insights are valuable for rational drug design, especially in the development of targeted therapies for diseases like cancer and neurodegenerative disorders.

The compound's CAS No. 2639405-71-1 is frequently searched in chemical databases and patent literature, reflecting its relevance in intellectual property and industrial applications. Its synthesis and derivatives are often discussed in academic research, particularly in journals focusing on heterocyclic chemistry and organosilicon compounds. For researchers, understanding the structure-activity relationship (SAR) of this molecule is essential for optimizing its performance in biological assays and material applications.

In summary, 2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-aza-5-silaspiro4.4nonane-3-carboxylic acid (CAS No. 2639405-71-1) represents a fascinating intersection of organic chemistry, medicinal chemistry, and materials science. Its spirocyclic and silicon-based features offer versatile opportunities for innovation, from drug development to sustainable synthesis. As research continues to uncover its full potential, this compound is poised to remain a topic of interest in both academic and industrial settings.